1-(3-Iodobenzoyl)-4-methylpiperidine

• Molecular Formula: C13H16INO
• Molecular Weight: 329.18g/mol
• IUPAC Name: (3-iodophenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H16INO/c1-10-5-7-15(8-6-10)13(16)11-3-2-4-12(14)9-11/h2-4,9-10H,5-8H2,1H3
• InChI Key: CTABXYOMYAWEJV-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)C2=CC(=CC=C2)I

Description

1-(3-Iodobenzoyl)-4-methylpiperidine is a piperidine derivative featuring a 3-iodobenzoyl substituent. Piperidine derivatives are widely explored in catalysis, drug discovery, and materials science due to their versatility in functionalization and stability under diverse conditions .

Comparison with Similar Compounds

Data Tables

Table 1: Catalytic Performance of Supported Ir Complexes with Piperidine Derivatives

Catalyst	Support	Temperature (°C)	TOF (h⁻¹)	Stability (Hours)	Key Findings	References
3@Al₂O₃-uncal	Al₂O₃	350	9,200	45	Highest TOF; 25% activity loss
1@SiO₂	SiO₂	325	2,500	7	50% activity loss in 7 hours
Pt/C	Carbon	350	N/A	N/A	Lower TON vs. Ir systems

Table 2: Pharmacological Comparison of Piperidine Analogs

Compound	Therapeutic Index	Potency (Relative to PCP)	Key Observations	References
1-(1-Phenylcyclohexyl)-4-methylpiperidine	Low	0.05–2.15×	Seizures, respiratory depression
Ketamine	High	N/A	Wider safety margin